
Unveiling the Biological Landscape of Calcium
D-Saccharate Tetrahydrate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium Saccharate

Cat. No.: B1201877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Calcium D-saccharate tetrahydrate, the calcium salt of D-saccharic acid, is a naturally

occurring compound found in various fruits and vegetables. Beyond its role as a simple calcium

supplement, it has garnered significant scientific interest for its diverse biological activities. This

technical guide provides an in-depth exploration of the biological properties of Calcium D-

saccharate tetrahydrate, with a focus on its mechanisms of action, potential therapeutic

applications, and relevant experimental data. This document is intended to serve as a

comprehensive resource for researchers, scientists, and professionals in the field of drug

development.

Introduction
Calcium D-saccharate tetrahydrate, also known as calcium D-glucarate, is a white, crystalline

powder with the chemical formula C₆H₈CaO₈·4H₂O.[1][2][3] It is soluble in water and is

considered non-toxic in animal studies, having received approval from regulatory bodies like

the FDA for use in food and pharmaceutical products.[4] While it serves as a source of calcium,

its primary biological significance lies in the activities of its anionic component, D-saccharic

acid. In the body, Calcium D-saccharate is metabolized to D-saccharic acid, which is then

converted to D-saccharo-1,4-lactone, a potent inhibitor of the enzyme β-glucuronidase.[5] This

inhibition forms the cornerstone of many of its observed biological effects, particularly in

detoxification and cancer prevention.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of Calcium D-saccharate

tetrahydrate is essential for its application in research and drug development.

Property Value Reference

Molecular Formula C₆H₈CaO₈·4H₂O [1][2]

Molecular Weight 320.26 g/mol [1][3][4]

Appearance White crystalline powder [4][6]

Solubility
Soluble in water, insoluble in

ethanol
[4]

Melting Point 100-108 °C [4]

pH (in solution) 6.5-7.5 [4]

CAS Number 5793-89-5 [1][7]

Core Biological Activity: Inhibition of β-
Glucuronidase
The most well-documented biological activity of Calcium D-saccharate tetrahydrate is its ability

to inhibit β-glucuronidase.[1][7] This enzyme plays a critical role in the enterohepatic circulation

of various substances, including hormones, drugs, and toxins.

Mechanism of Action
In the acidic environment of the stomach, Calcium D-saccharate is converted to D-saccharic

acid. Subsequently, D-saccharic acid is metabolized to D-saccharo-1,4-lactone, which is the

active inhibitor of β-glucuronidase.[5] β-glucuronidase, primarily produced by gut bacteria,

deconjugates glucuronidated compounds that are excreted in the bile. This deconjugation

allows the reabsorption of these substances back into the bloodstream, potentially leading to

prolonged exposure to harmful compounds. By inhibiting β-glucuronidase, D-saccharo-1,4-

lactone prevents this deconjugation, thereby promoting the excretion of glucuronidated toxins

and hormones.[8]
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Figure 1: Mechanism of β-glucuronidase Inhibition.

Implications for Detoxification
The inhibition of β-glucuronidase has significant implications for the body's detoxification

processes. By enhancing the elimination of glucuronidated compounds, Calcium D-saccharate

can reduce the systemic exposure to a wide range of xenobiotics and endogenous molecules,

including:

Carcinogens: Many chemical carcinogens are detoxified through glucuronidation. Preventing

their reabsorption can lower cancer risk.

Steroid Hormones: Hormones like estrogen are conjugated with glucuronic acid for

excretion. Elevated β-glucuronidase activity has been linked to an increased risk of

hormone-dependent cancers.[8]
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Drugs: The pharmacokinetics of many drugs are influenced by glucuronidation and

enterohepatic circulation.

Anti-Cancer Properties
The potential anti-cancer properties of Calcium D-saccharate are a major area of research.[9]

[10] These effects are believed to be mediated through multiple mechanisms, primarily linked to

its role in detoxification and hormone metabolism.

Chemoprevention
By enhancing the detoxification and excretion of carcinogens, Calcium D-saccharate acts as a

promising chemopreventive agent. Studies have shown its potential to inhibit carcinogenesis in

various animal models.

Cancer Type Model System Key Findings Reference

Mammary Cancer Rat model

Dietary administration

of calcium D-glucarate

reduced tumor growth.

Tracheal Epithelial

Cancer
Rat model

Evaluated for

chemopreventive

activity following

exposure to

benzo[a]pyrene.

[11]

Hormone-Dependent

Cancers
General

Supplementing with

calcium glucarate may

suppress the

development of

cancers like breast,

prostate, and colon.

[8][12]

Inhibition of Cancer Cell Proliferation
In addition to its role in detoxification, Calcium D-saccharate may directly inhibit the proliferation

of cancer cells.[9][13][14] The precise signaling pathways involved are still under investigation,
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but potential mechanisms include the induction of apoptosis and cell cycle arrest.

Calcium D-saccharate
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Figure 2: Anti-Cancer Mechanisms.

Other Biological Properties
Beyond its well-established roles in detoxification and cancer prevention, emerging research

suggests other potential biological activities of Calcium D-saccharate tetrahydrate.

Antioxidant Properties: It has been shown to possess antioxidant properties.[4]

Immune System Stimulation: Some studies indicate that it may stimulate the immune

system.[4]

Cholesterol-Lowering Effects: Recent research suggests potential cholesterol-lowering

effects.[6]

Experimental Protocols
Detailed experimental protocols are crucial for the replication and validation of scientific

findings. Below is a generalized protocol for assessing the β-glucuronidase inhibitory activity of
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Calcium D-saccharate.

In Vitro β-Glucuronidase Inhibition Assay
Objective: To determine the in vitro inhibitory effect of Calcium D-saccharate on β-

glucuronidase activity.

Materials:

β-glucuronidase enzyme (from E. coli or bovine liver)

p-nitrophenyl-β-D-glucuronide (PNPG) as a substrate

Calcium D-saccharate tetrahydrate

Phosphate buffer (pH 7.0)

Sodium carbonate (for stopping the reaction)

Microplate reader

Procedure:

Prepare a stock solution of Calcium D-saccharate in phosphate buffer.

Prepare serial dilutions of the Calcium D-saccharate solution.

In a 96-well plate, add the β-glucuronidase enzyme solution to each well.

Add the different concentrations of the Calcium D-saccharate solutions to the respective

wells.

Incubate the plate at 37°C for a specified period (e.g., 15 minutes).

Add the PNPG substrate to each well to initiate the reaction.

Incubate the plate at 37°C for a further period (e.g., 30 minutes).

Stop the reaction by adding sodium carbonate solution.
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Measure the absorbance at 405 nm using a microplate reader. The absorbance is

proportional to the amount of p-nitrophenol released.

Calculate the percentage of inhibition for each concentration of Calcium D-saccharate and

determine the IC₅₀ value.

Prepare Reagents

Enzyme & Inhibitor Incubation

Substrate Addition

Reaction Incubation

Stop Reaction

Measure Absorbance

Data Analysis

Click to download full resolution via product page

Figure 3: β-Glucuronidase Inhibition Assay Workflow.
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Safety and Toxicology
Calcium D-saccharate tetrahydrate is generally considered safe and has low acute toxicity in

animal studies.[4] No adverse effects have been reported in chronic toxicity studies.[4]

However, as with any compound, it is essential to adhere to good laboratory practices and

safety guidelines when handling it.

Conclusion and Future Directions
Calcium D-saccharate tetrahydrate is a multifaceted compound with significant biological

properties, primarily centered around its ability to inhibit β-glucuronidase. This activity

underpins its potential as a chemopreventive agent and a modulator of detoxification pathways.

While the existing research is promising, further in-depth studies are required to fully elucidate

the molecular mechanisms underlying its anti-cancer effects and to explore its potential in other

therapeutic areas. Future research should focus on well-designed clinical trials to validate the

preclinical findings and to establish optimal dosing and treatment regimens for various

applications. The continued investigation of Calcium D-saccharate tetrahydrate holds

considerable promise for the development of novel strategies in preventive medicine and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.himedialabs.com/us/rm2029-calcium-d-saccharate-tetrahydrate-hi-lr.html
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/calcium-saccharate
https://molnova.com/en/ProductsThr/M21194.html
https://www.selleckchem.com/products/calcium-d-saccharate-tetrahydrate.html
https://www.biosynth.com/p/MC04536/5793-89-5-calcium-d-saccharate-tetrahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-Saccharate
https://immunomart.com/product/calcium-d-saccharate-tetrahydrate/
https://www.targetmol.com/compound/calcium%20saccharate
https://www.benchchem.com/product/b1201877#biological-properties-of-calcium-d-saccharate-tetrahydrate
https://www.benchchem.com/product/b1201877#biological-properties-of-calcium-d-saccharate-tetrahydrate
https://www.benchchem.com/product/b1201877#biological-properties-of-calcium-d-saccharate-tetrahydrate
https://www.benchchem.com/product/b1201877#biological-properties-of-calcium-d-saccharate-tetrahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201877?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

